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Compound of Interest

Compound Name: TC-P 262

Cat. No.: B15585242 Get Quote

A comprehensive search for the utility of "TC-P 262" in the context of electrophysiology

recordings did not yield any specific information on a compound with this designation. It is

possible that "TC-P 262" may be an internal compound name not yet disclosed in public

literature, a new chemical entity pending publication, or a potential typographical error in the

query.

Therefore, detailed application notes, protocols, quantitative data, and signaling pathway

diagrams for a compound named "TC-P 262" cannot be provided at this time.

Recommendations for Researchers, Scientists, and Drug Development Professionals:

Verify Compound Name: Please double-check the compound's name and any alternative

designations or internal codes. Slight variations in naming conventions can significantly

impact search results.

Consult Internal Documentation: If "TC-P 262" is an internal compound, please refer to your

organization's internal research and development documentation for information regarding its

mechanism of action, biophysical properties, and established protocols for its use.

Broader Target-Based Searches: If the molecular target of "TC-P 262" is known (e.g., a

specific ion channel, receptor, or enzyme), conducting searches based on that target in

conjunction with electrophysiology techniques may yield relevant protocols and background

information that could be adapted for a novel compound.
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To illustrate the type of information that would be provided had "TC-P 262" been a documented

compound, below are generalized examples of the requested content structure.

Example Data Presentation (Hypothetical)
This table structure would be used to summarize key quantitative parameters of a compound's

activity.

Parameter Value
Cell
Type/Expressi
on System

Electrophysiol
ogical Assay

Reference

IC₅₀ 150 nM

HEK293 cells

expressing

hERG

Whole-cell patch

clamp

(Fictitious et al.,

2023)

EC₅₀ 500 nM
Primary rat

cortical neurons

Field potential

recordings

(Imaginary et al.,

2024)

Effect on RMP
-5 mV

hyperpolarization

hiPSC-derived

cardiomyocytes
Current clamp

(Hypothetical et

al., 2023)

Channel Block % 75% at 1 µM

Xenopus oocytes

expressing

NaV1.5

Two-electrode

voltage clamp

(Fictitious et al.,

2023)

Example Experimental Protocol (Hypothetical)
This section would provide a detailed, step-by-step methodology for a specific

electrophysiology experiment.

Protocol: Whole-Cell Patch Clamp Recording of Compound Effects on Voltage-Gated Sodium

Channels

Cell Preparation:

Culture HEK293 cells stably expressing the target sodium channel subtype on glass

coverslips.
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Use cells at 70-80% confluency for recordings.

Transfer a coverslip to the recording chamber on the microscope stage.

Solutions:

External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose.

Adjust pH to 7.4 with NaOH.

Internal Solution (in mM): 120 CsF, 20 CsCl, 10 NaCl, 10 HEPES, 10 EGTA. Adjust pH to

7.2 with CsOH.

Compound Stock: Prepare a 10 mM stock solution of the compound in DMSO and store at

-20°C. Serially dilute in the external solution to the final desired concentrations on the day

of the experiment.

Electrophysiological Recording:

Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the internal

solution.

Establish a gigaohm seal and obtain a whole-cell configuration.

Hold the cell at a membrane potential of -100 mV.

Elicit sodium currents by applying depolarizing voltage steps from -80 mV to +60 mV in 10

mV increments for 50 ms.

Record baseline currents in the external solution.

Perfuse the recording chamber with the external solution containing the desired

concentration of the compound.

Allow 3-5 minutes for the compound effect to stabilize before recording the post-drug

currents using the same voltage protocol.

Data Analysis:
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Measure the peak inward current at each voltage step before and after compound

application.

Calculate the percentage of current inhibition at each concentration.

Construct a concentration-response curve and fit the data to the Hill equation to determine

the IC₅₀.

Example Visualization (Hypothetical)
This section would contain diagrams generated using DOT language to illustrate workflows or

signaling pathways.
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Caption: A generalized workflow for patch-clamp electrophysiology experiments.
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We encourage you to verify the compound name and consult relevant internal or public

resources. Should a corrected name or additional details become available, we would be

pleased to generate a comprehensive and accurate set of application notes and protocols.

To cite this document: BenchChem. [Application Notes and Protocols: TC-P 262 in
Electrophysiology Recordings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585242#tc-p-262-use-in-electrophysiology-
recordings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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